Nitric oxide

• CAS No.: 10102-43-9
• Product Name: Nitric oxide
• Molecular Formula: NO
• Molecular Weight: 30.006 g/mol
• IUPAC Name: nitric oxide
• Standard InChI: InChI=1S/NO/c1-2
• Standard InChIKey: MWUXSHHQAYIFBG-UHFFFAOYSA-N
• SMILES: [N]=O
• Canonical SMILES: [N]=O
• Boiling Point: -241.1 °F at 760 mm Hg (EPA, 1998); -151.7 °C; -151.74 °C; -151.8 °C; -241°F
• Colorform: COLORLESS GAS; BLUE LIQ; BLUISH-WHITE SNOW WHEN SOLID; Brown at high concn in ai
• Density: 1.27 at -238.36 °F (EPA, 1998); 1.27 AT -150.2 °C, LIQ; 1.27 at -238.36°; 1.04(relative gas density)
• Melting Point: -262.5 °F (EPA, 1998); -163.6 °C; -163.6°C; -263°F
• Physical Description: Nitric oxide appears as a colorless gas. Noncombustible but accelerates the burning of combustible material. Vapors heavier than air. Very toxic by inhalation and skin absorption. Heating the containers may cause them to rupture violently and rocket.; Liquid; COLOURLESS COMPRESSED GAS.; Colorless gas.; Colorless gas. [Note: Shipped as a nonliquefied compressed gas.]
• Description: Nitric Oxide is an unstable free-radical gas which reacts rapidly with oxygen to form nitrogen oxides. Water soluble, NO is produced normally in numerous tissues and is considered to be a mediator of cell-to cell communication; it functions in numerous processes including vasodilation, inflammation, and neurotransmission. (NCI04); Nitric oxide appears as a colorless gas. Noncombustible but accelerates the burning of combustible material. Vapors heavier than air. Very toxic by inhalation and skin absorption. Heating the containers may cause them to rupture violently and rocket.; Nitric oxide is a nitrogen oxide which is a free radical, each molecule of which consists of one nitrogen and one oxygen atom. It has a role as a neurotransmitter, a signalling molecule, a vasodilator agent, a bronchodilator agent, a radical scavenger, a human metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a nitrogen oxide, an inorganic radical, a member of reactive nitrogen species and a member of reactive oxygen species.
• Solubility: 5 % (NIOSH, 2016); 94900 mg/L; 7.38 ml/ 100 ml water at 0 °C; 4.6 ml/ 100 ml water at 20 °C; 2.37 ml/ 100 ml water at 60 °C; 3.4 CC/100 CC SULFURIC ACID; 26.6 CC/100 CC ALCOHOL; SOL IN CARBON DISULFIDE, IRON SULFATE; Solubility in water, ml/100ml at 0 °C: 7.4; 5%
• Synonyms: Endogenous Nitrate Vasodilator; Endothelium-Derived Nitric Oxide; Mononitrogen Monoxide; Monoxide, Mononitrogen; Monoxide, Nitrogen; Nitrate Vasodilator, Endogenous; Nitric Oxide; Nitric Oxide, Endothelium Derived; Nitric Oxide, Endothelium-Derived; Nitrogen Monoxide; Oxide, Nitric; Vasodilator, Endogenous Nitrate
• Vapor Density: 1.04 (EPA, 1998) (Relative to Air); 1.04 (AIR= 1); Relative vapor density (air = 1): 1.04; 1.04
• Vapor Pressure: 26000 mm Hg at 68 °F (EPA, 1998); 45600 MM HG AT -94.8 °C; 26000 mmHg; 34.2 atm
• PubChem Compound: 145068
• Last Modified: Nov 11 2021